Cas no 1187843-12-4 (2-fluoro-4-isocyano-1-methylbenzene)

• Product Name: 2-fluoro-4-isocyano-1-methylbenzene
• CAS No: 1187843-12-4
• MF: C₈H₆FN
• MW: 135.138345241547
• CID: 6223827
• PubChem ID: 20688858
• Update Time: 2025-10-23

2-fluoro-4-isocyano-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-isocyano-1-methylbenzene
• EN300-1177094
• 1187843-12-4
• SCHEMBL8259783
• AKOS006287386

• Inchi： 1S/C8H6FN/c1-6-3-4-7(10-2)5-8(6)9/h3-5H,1H3
• InChI Key： AAOCSYVQRDOBTB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)[N+]#[C-]

Computed Properties

• Exact Mass: 135.048427358g/mol
• Monoisotopic Mass: 135.048427358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 4.4Ų

Additional information on 2-fluoro-4-isocyano-1-methylbenzene

Comprehensive Overview of 2-Fluoro-4-isocyano-1-methylbenzene (CAS No. 1187843-12-4): Properties, Applications, and Industry Insights

2-Fluoro-4-isocyano-1-methylbenzene (CAS No. 1187843-12-4) is a specialized aromatic compound gaining attention in pharmaceutical and material science research. This fluorinated isocyanobenzene derivative features a unique molecular structure combining a methyl group, fluoro substituent, and reactive isocyano functionality, making it valuable for heterocyclic synthesis and catalysis applications. Recent studies highlight its role as a versatile building block in medicinal chemistry, particularly for developing targeted therapeutics and bioactive molecules.

The compound's structural motifs align with current trends in small-molecule drug discovery, where researchers prioritize fluorine-containing scaffolds for improved metabolic stability and membrane permeability. Industry reports indicate growing demand for functionalized benzene derivatives like 2-fluoro-4-isocyano-1-methylbenzene in high-throughput screening libraries. Its isocyanide group enables participation in multicomponent reactions (MCRs), a hot topic in green chemistry circles due to atom economy benefits.

Analytical characterization of CAS 1187843-12-4 reveals distinct spectroscopic fingerprints, with NMR studies showing characteristic shifts for the fluoro-aromatic proton (δ 7.2-7.8 ppm) and methyl singlet (δ 2.3-2.5 ppm). The isocyano stretching vibration appears at 2120-2160 cm^-1 in FT-IR spectra, a critical identifier for quality control. These physicochemical properties make it distinguishable from related compounds like 4-fluoro-2-isocyanotoluene or methyl-fluoro-phenylisocyanide.

In material science, 2-fluoro-4-isocyano-1-methylbenzene serves as a precursor for metal-organic frameworks (MOFs) and coordination polymers. The isocyano ligand forms stable complexes with transition metals, enabling design of tailored catalysts for C-H activation reactions. Patent literature describes its incorporation into photoactive materials for organic electronics, capitalizing on the electron-withdrawing fluoro group to modulate charge transport properties.

From a synthetic chemistry perspective, this compound addresses several modern research challenges: 1) It facilitates diversity-oriented synthesis through Ugi-type reactions, 2) The fluorine atom enhances binding affinity in protein-ligand interactions, and 3) Its modular reactivity supports late-stage functionalization strategies. These attributes explain its inclusion in commercial catalogues of pharmaceutical intermediates and fine chemicals.

Environmental and handling considerations for 1187843-12-4 follow standard protocols for air-sensitive organics. Storage under argon atmosphere prevents degradation of the isocyano moiety, while HPLC analysis ensures batch-to-batch consistency. The compound's low ecotoxicity profile compared to heavier halogenated analogs makes it attractive for sustainable chemistry initiatives.

Market analysts note increasing applications of fluoro-isocyanobenzene derivatives in agrochemical research and electronic materials. The global specialty chemicals sector anticipates 6.2% CAGR growth for such multifunctional intermediates through 2028. Suppliers typically offer 2-fluoro-4-isocyano-1-methylbenzene in research quantities (100mg-5g) with >95% purity, though custom synthesis options exist for scale-up projects.

Emerging research explores this compound's potential in click chemistry and bioconjugation techniques. Its orthogonal reactivity allows sequential modification of biological macromolecules, addressing needs in diagnostic probe development. The methyl group's steric influence provides regioselectivity control absent in simpler phenyl isocyanides.

For researchers investigating structure-activity relationships, 2-fluoro-4-isocyano-1-methylbenzene offers a valuable probe of electronic effects in aromatic systems. Computational studies using DFT methods reveal how the fluoro substituent modulates the isocyano group's nucleophilicity, informing design of next-generation catalysts. These insights contribute to broader understanding of substituent effects in organocatalysis.

Quality assessment protocols for CAS 1187843-12-4 emphasize chromatographic purity verification and moisture content analysis. Advanced techniques like LC-MS and elemental analysis confirm molecular identity, while stability studies under various conditions guide proper storage recommendations. Such rigorous characterization meets GMP standards for pharmaceutical-grade intermediates.